Cas no 40860-26-2 (2-(carbamoylamino)pentanedioic Acid)
40860-26-2 structure
Product Name:2-(carbamoylamino)pentanedioic Acid
CAS No:40860-26-2
MF:C6H10N2O5
MW:190.154001712799
CID:843496
PubChem ID:3679006
Update Time:2025-04-19
2-(carbamoylamino)pentanedioic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID
- 2-(carbamoylamino)pentanedioic acid
- FT-0633437
- 2-ureidopentanedioicacid
- SY317362
- Z57009566
- SMR000387065
- MLS001048860
- UPCMLD00WMAL388:002
- UPCMLD00WMAL388
- bmse000376
- EN300-10368
- CS-0230393
- 2-ureidopentanedioic acid
- DTXSID60859596
- MFCD00047874
- Q27159095
- SCHEMBL910483
- AB00698054-06
- DTXSID90394940
- n-carbamoylglutamate
- N-Cbm-Glu-OH
- HMS3604J08
- HMS2268L10
- AKOS016881432
- N-carbamoylglutamic acid
- NCGC00167549-01
- CHEBI:86349
- 40860-26-2
- CHEMBL1891960
- AKOS001041915
- STL455008
- G76074
- STL277975
- DB-041432
- N-[hydroxy(imino)methyl]glutamic acid
- 2-(carbamoylamino)pentanedioic Acid
-
- Inchi: 1S/C6H10N2O5/c7-6(13)8-3(5(11)12)1-2-4(9)10/h3H,1-2H2,(H,9,10)(H,11,12)(H3,7,8,13)
- InChI Key: LCQLHJZYVOQKHU-UHFFFAOYSA-N
- SMILES: OC(C(CCC(=O)O)NC(N)=O)=O
Computed Properties
- Exact Mass: 190.059
- Monoisotopic Mass: 190.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.4
- Topological Polar Surface Area: 130A^2
Experimental Properties
- Density: 1.499
- Boiling Point: 438.1 °C at 760 mmHg
- Flash Point: 218.8 °C
2-(carbamoylamino)pentanedioic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B428540-50mg |
2-(carbamoylamino)pentanedioic Acid |
40860-26-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B428540-100mg |
2-(carbamoylamino)pentanedioic Acid |
40860-26-2 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B428540-500mg |
2-(carbamoylamino)pentanedioic Acid |
40860-26-2 | 500mg |
$ 250.00 | 2022-06-07 | ||
| A2B Chem LLC | AF68414-50mg |
2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID |
40860-26-2 | 90% | 50mg |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AF68414-100mg |
2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID |
40860-26-2 | 90% | 100mg |
$273.00 | 2024-04-20 | |
| A2B Chem LLC | AF68414-250mg |
2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID |
40860-26-2 | 90% | 250mg |
$304.00 | 2024-04-20 | |
| A2B Chem LLC | AF68414-500mg |
2-[(AMINOCARBONYL)AMINO]PENTANEDIOIC ACID |
40860-26-2 | 90% | 500mg |
$364.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1301063-50mg |
2-(Carbamoylamino)pentanedioic acid |
40860-26-2 | 97% | 50mg |
¥954 | 2023-02-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1301063-100mg |
2-(Carbamoylamino)pentanedioic acid |
40860-26-2 | 97% | 100mg |
¥394.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1301063-250mg |
2-(Carbamoylamino)pentanedioic acid |
40860-26-2 | 97% | 250mg |
¥657.00 | 2024-05-14 |
2-(carbamoylamino)pentanedioic Acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
40860-26-2 (2-(carbamoylamino)pentanedioic Acid) Related Products
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